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Compound of Interest

Compound Name: 5-Acetylthiophene-2-carbaldehyde
CAS No.: 4565-29-1
Cat. No.: B1273286
Get Quote
. J

This document provides an in-depth technical guide on 5-Acetylthiophene-2-carbaldehyde
(CAS No. 4565-29-1), a versatile bifunctional building block crucial for researchers, medicinal
chemists, and professionals in drug development and materials science. Its unique
architecture, featuring both an aldehyde and a ketone, offers a platform for selective and
sequential chemical transformations, making it a valuable intermediate in the synthesis of
complex heterocyclic systems.

Core Characteristics and Physicochemical
Properties

5-Acetylthiophene-2-carbaldehyde is a stable, crystalline solid at room temperature. The
presence of two distinct carbonyl functionalities on the electron-rich thiophene ring dictates its
chemical behavior and provides two reactive handles for synthetic elaboration. Its core
properties are summarized below.
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Property Value Source(s)

CAS Number 4565-29-1 [1]

Molecular Formula C7He02S [1]

Molecular Weight 154.19 g/mol [1]
5-acetylthiophene-2-

IUPAC Name [1]
carbaldehyde
5-Acetyl-2-

Synonyms thiophenecarbaldehyde, 2- [1]
acetyl-5-formylthiophene

Appearance Solid (form may vary) N/A

Melting Point 104-105 °C N/A

- ) 307.4 °C (at 760 mmHg,

Boiling Point ) N/A
predicted)

Density 1.262 g/cm3 (predicted) N/A

Synthesis Pathway: Friedel-Crafts Acylation

The most logical and industrially scalable approach to synthesizing 5-Acetylthiophene-2-

carbaldehyde is through the electrophilic substitution of 2-thiophenecarbaldehyde. The

Friedel-Crafts acylation is the premier choice for this transformation.

Mechanistic Rationale

The thiophene ring is an electron-rich aromatic system, highly susceptible to electrophilic

attack. Substitution preferentially occurs at the C2 and C5 positions due to superior resonance

stabilization of the sigma-complex intermediate. With the C2 position occupied by the

deactivating, meta-directing carbaldehyde group, acylation is strongly directed to the C5

position. Acetic anhydride serves as the acylating agent, and a Lewis acid or strong protic acid

catalyst is required to generate the reactive acylium ion electrophile. While traditional Lewis

acids like AICIs are effective, solid acid catalysts such as zeolites are gaining prominence due

to their reusability and reduced environmental impact.[2][3]
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Nucleophile Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [5-Acetylthiophene-2-carbaldehyde: A Technical Guide
for Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273286/docs#5-acetylthiophene-2-carbaldehyde-a-
technical-guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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